2-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-3-[(2-oxo-2-piperidin-1-ylethyl)thio]pyrazine

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-[3-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C27H32N4O2S/c1-19-9-11-22(12-10-19)31-26(33)24-23(14-17-34-24)29-27(31)30-16-5-8-21(18-30)25(32)28-15-13-20-6-3-2-4-7-20/h6,9-12,14,17,21H,2-5,7-8,13,15-16,18H2,1H3,(H,28,32)
• InChI Key: GYQSPJCTXFOGBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(C=CS3)N=C2N4CCCC(C4)C(=O)NCCC5=CCCCC5
• Molecular Formula: C27H32N4O2S
• Molecular Weight: 476.6 g/mol

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceutical drugs. Piperazine itself is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Scientific Research Applications

Antibacterial and Biofilm Inhibition

Compounds with a pyrazine core linked via piperazine moieties have shown potent antibacterial efficacies. For example, bis(pyrazole-benzofuran) hybrids with piperazine linkers have demonstrated significant in vitro antibacterial and cytotoxic activities against different bacterial strains. Such compounds have shown to inhibit biofilm formation more effectively than traditional antibiotics like Ciprofloxacin, suggesting potential applications in combating bacterial infections and biofilm-associated diseases (Mekky & Sanad, 2020).

Antimicrobial Activity

Novel pyrazolyl-s-triazine derivatives, incorporating piperazine and pyrazine units, have been synthesized and tested for antimicrobial and antifungal activities. These compounds, characterized by their unique structural features, have demonstrated activity against several microorganisms, indicating their potential use in developing new antimicrobial agents (Sharma et al., 2017).

Anti-inflammatory and Analgesic Properties

Compounds featuring pyrazine and piperazine derivatives have been explored for their anti-inflammatory and analgesic properties. For instance, novel 6,8-dibromo-4(3H)-quinazolinone derivatives, with incorporated N and O heterocyclic moieties, showed promising anti-inflammatory and analgesic activities in experimental animals. Such studies highlight the therapeutic potential of these compounds in pain management and inflammation control (Mosaad et al., 2010).

Anticancer Activity

Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives, related to the structural framework of the specified compound, has demonstrated significant anticancer activity. These compounds were tested against various cancer cell lines, showing potent inhibitory effects and highlighting the potential of pyrazine derivatives in cancer therapy (Abdellatif et al., 2014).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs that contain a piperazine ring act as antagonists at various receptors in the body.